![molecular formula C23H21N3O3 B4235552 2-{[4-(acetylamino)benzoyl]amino}-N-benzylbenzamide](/img/structure/B4235552.png)
2-{[4-(acetylamino)benzoyl]amino}-N-benzylbenzamide
Overview
Description
2-{[4-(acetylamino)benzoyl]amino}-N-benzylbenzamide, also known as ABBA, is a chemical compound with potential applications in scientific research. This compound has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments. In
Mechanism of Action
2-{[4-(acetylamino)benzoyl]amino}-N-benzylbenzamide inhibits the growth of cancer cells by inducing apoptosis through the activation of caspase-3 and caspase-9. 2-{[4-(acetylamino)benzoyl]amino}-N-benzylbenzamide also inhibits the production of inflammatory cytokines by blocking the activation of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation.
Biochemical and Physiological Effects:
2-{[4-(acetylamino)benzoyl]amino}-N-benzylbenzamide has been shown to have a low toxicity profile and is well-tolerated in laboratory experiments. 2-{[4-(acetylamino)benzoyl]amino}-N-benzylbenzamide has been shown to inhibit the growth of a variety of cancer cells, including breast cancer, lung cancer, and prostate cancer cells. 2-{[4-(acetylamino)benzoyl]amino}-N-benzylbenzamide has also been shown to have anti-inflammatory effects in animal models of inflammatory diseases.
Advantages and Limitations for Lab Experiments
2-{[4-(acetylamino)benzoyl]amino}-N-benzylbenzamide has several advantages for laboratory experiments, including its low toxicity profile and its ability to inhibit the growth of cancer cells and reduce inflammation. However, 2-{[4-(acetylamino)benzoyl]amino}-N-benzylbenzamide has limitations in terms of its solubility and stability, which can affect its effectiveness in experiments.
Future Directions
For the use of 2-{[4-(acetylamino)benzoyl]amino}-N-benzylbenzamide in scientific research include exploring its potential as a therapeutic agent for other diseases, such as autoimmune diseases and neurodegenerative diseases. Further research is also needed to optimize the synthesis method of 2-{[4-(acetylamino)benzoyl]amino}-N-benzylbenzamide and improve its solubility and stability for use in laboratory experiments. Additionally, the mechanism of action of 2-{[4-(acetylamino)benzoyl]amino}-N-benzylbenzamide needs to be further elucidated to better understand its effects on cancer cells and inflammatory cytokines.
Scientific Research Applications
2-{[4-(acetylamino)benzoyl]amino}-N-benzylbenzamide has been studied for its potential use as a therapeutic agent for cancer treatment. Research has shown that 2-{[4-(acetylamino)benzoyl]amino}-N-benzylbenzamide inhibits the growth of cancer cells by inducing apoptosis, or programmed cell death. 2-{[4-(acetylamino)benzoyl]amino}-N-benzylbenzamide has also been studied for its potential use as an anti-inflammatory agent. Research has shown that 2-{[4-(acetylamino)benzoyl]amino}-N-benzylbenzamide inhibits the production of inflammatory cytokines, which are involved in the development of inflammatory diseases.
properties
IUPAC Name |
2-[(4-acetamidobenzoyl)amino]-N-benzylbenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21N3O3/c1-16(27)25-19-13-11-18(12-14-19)22(28)26-21-10-6-5-9-20(21)23(29)24-15-17-7-3-2-4-8-17/h2-14H,15H2,1H3,(H,24,29)(H,25,27)(H,26,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OISSLBQEMWYZAU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)NCC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.